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Compound of Interest

Compound Name: Nyasol

cat. No.: B1232429

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nyasol, a naturally occurring lignan, has garnered significant scientific interest due to its
diverse pharmacological activities. This technical guide provides an in-depth overview of the
chemical structure, physicochemical properties, and key biological activities of Nyasol, with a
focus on its anti-inflammatory and estrogenic effects. Detailed experimental protocols and
guantitative data are presented to support further research and drug development efforts.

Chemical Structure and Properties

Nyasol, also known as cis-hinokiresinol, is chemically defined as 4-[(1Z,3R)-3-(4-
hydroxyphenyl)penta-1,4-dienyl]phenol.[1] Its structure features two hydroxyphenyl groups
linked by a five-carbon chain with two double bonds. The specific stereochemistry, (1Z,3R), is
crucial for its biological activity.

A summary of its key physicochemical properties is provided in the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1232429?utm_src=pdf-interest
https://www.benchchem.com/product/b1232429?utm_src=pdf-body
https://www.benchchem.com/product/b1232429?utm_src=pdf-body
https://www.benchchem.com/product/b1232429?utm_src=pdf-body
https://tandf.figshare.com/articles/journal_contribution/Practical_Synthesis_of_177_Nyasol/1181949
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C17H1602 [1]
Molecular Weight 252.31 g/mol [1]
4-[(12,3R)-3-(4-
IUPAC Name hydroxyphenyl)penta-1,4- [1]
dienyl]phenol
C=C--INVALID-LINK--
SMILES
C2=CC=C(C=C2)0
VEAUNWQYYMXIRB-
InChl Key
JHAQOBCDSA-N
CAS Number 96895-25-9

Biological Activities

Nyasol exhibits a range of biological activities, with its anti-inflammatory and estrogenic

properties being the most extensively studied.

Anti-inflammatory Activity

Nyasol has demonstrated significant anti-inflammatory effects in various in vitro and in vivo

models. Its mechanism of action primarily involves the modulation of key inflammatory

signaling pathways.

Quantitative Data on Anti-inflammatory Activity:

Assay

Model System Endpoint

Result

Carrageenan-induced

paw edema

28.6-77.1% inhibition

Mice Inhibition of edema

at 24-120 mg/kg

Signaling Pathways:
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Nyasol exerts its anti-inflammatory effects by inhibiting the activation of the NF-kB and MAPK
signaling pathways. This leads to a downstream reduction in the production of pro-inflammatory
mediators.
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Nyasol's Anti-inflammatory Signaling Pathway

Click to download full resolution via product page

Figure 1: Simplified signaling pathway of Nyasol's anti-inflammatory action.
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Estrogenic Activity

Nyasol is recognized as a phytoestrogen, exhibiting selective agonist activity for the estrogen
receptor 3 (ERP). This selectivity suggests potential therapeutic applications with a reduced
risk of the side effects associated with non-selective estrogen receptor agonists.

Experimental Protocols
Synthesis of (+)-Nyasol

A practical total synthesis of racemic Nyasol has been reported, offering a concise seven-step
process with a good overall yield of 40%.[2] The synthesis commences from commercially
available starting materials. Key steps involve a chelation-controlled reduction to establish the
required stereochemistry and a stereospecific elimination reaction to form the Z-alkene.
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Synthetic Workflow for (+)-Nyasol
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Figure 2: High-level workflow for the synthesis of (+)-Nyasol.
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In Vitro Anti-inflammatory Assay: Inhibition of Nitric
Oxide (NO) and Prostaglandin E2 (PGE2) Production in
RAW 264.7 Macrophages

This protocol outlines the methodology to assess the anti-inflammatory activity of Nyasol by
measuring its ability to inhibit the production of NO and PGE2 in lipopolysaccharide (LPS)-
stimulated RAW 264.7 macrophage cells.

Materials:

RAW 264.7 macrophage cells

e Dulbecco's Modified Eagle's Medium (DMEM)
o Fetal Bovine Serum (FBS)
 Penicillin-Streptomycin solution
 Lipopolysaccharide (LPS) from E. coli

e Nyasol

o Griess Reagent

» PGE2 ELISA kit

Procedure:

Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1%
penicillin-streptomycin at 37°C in a humidified 5% CO: incubator.

Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 104 cells/well and allow
them to adhere for 24 hours.

Treatment: Pre-treat the cells with various concentrations of Nyasol for 1 hour.

Stimulation: Stimulate the cells with LPS (1 pg/mL) for 24 hours.
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 Nitric Oxide (NO) Measurement:

o

Collect the cell culture supernatant.

[¢]

Mix an equal volume of supernatant with Griess reagent.

Measure the absorbance at 540 nm.

[¢]

Calculate the nitrite concentration using a sodium nitrite standard curve.

[e]

e Prostaglandin E2 (PGE2) Measurement:
o Collect the cell culture supernatant.

o Measure the PGE2 concentration using a commercial ELISA kit according to the
manufacturer's instructions.

o Data Analysis: Calculate the percentage inhibition of NO and PGE2 production by Nyasol
compared to the LPS-stimulated control. Determine the ICso value for each endpoint.

Conclusion

Nyasol presents a promising natural product scaffold for the development of novel therapeutic
agents, particularly in the areas of inflammation and hormone-related conditions. Its well-
defined chemical structure, coupled with its potent and selective biological activities, makes it
an attractive candidate for further investigation. The experimental protocols and data provided
in this guide serve as a valuable resource for researchers and drug development professionals
seeking to explore the full therapeutic potential of Nyasol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. Item - Practical Synthesis of (A+)-Nyasol - Taylor & Francis Group - Figshare
[tandf.figshare.com]

e 2. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of
Ulmus pumila L - PubMed [pubmed.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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